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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109 Get Quote

An In-depth Technical Guide to 3,4,5-Trimethoxyphenylacetonitrile

Introduction
3,4,5-Trimethoxyphenylacetonitrile, also known as 3,4,5-trimethoxybenzyl cyanide, is a

significant chemical intermediate in the fields of organic synthesis and medicinal chemistry. Its

molecular structure, featuring a trimethoxylated phenyl ring attached to an acetonitrile group,

makes it a versatile precursor for a variety of more complex molecules. This guide provides a

comprehensive overview of its discovery, history, physicochemical properties, synthesis, and

applications, with a focus on detailed experimental protocols and logical chemical pathways.

Discovery and History
The synthesis of 3,4,5-Trimethoxyphenylacetonitrile was notably detailed in a 1951 paper by

Makepeace U. Tsao published in the Journal of the American Chemical Society.[1] The work

was part of a broader effort to develop a new and simpler synthesis for the psychoactive

alkaloid, mescaline. In this context, 3,4,5-Trimethoxyphenylacetonitrile was a key

intermediate, formed from 3,4,5-trimethoxybenzyl chloride, and subsequently reduced to form

mescaline (β-(3,4,5-trimethoxyphenyl)-ethylamine). This early application in the synthesis of a

well-known phenethylamine highlighted its utility as a building block in the preparation of

biologically active compounds.
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The key physicochemical properties of 3,4,5-Trimethoxyphenylacetonitrile are summarized

in the table below, providing essential data for researchers and chemists.

Property Value References

CAS Number 13338-63-1 [2][3][4]

Molecular Formula C₁₁H₁₃NO₃ [2][4]

Molecular Weight 207.23 g/mol [2][4]

Melting Point 77-79 °C [2][3]

Appearance
White to light yellow crystalline

powder
[3]

Synonyms
3,4,5-Trimethoxybenzyl

cyanide
[4]

Solubility Soluble in methanol [3]

EC Number 236-388-5 [2]

MDL Number MFCD00001912 [2]

Synthesis and Experimental Protocols
The synthesis of 3,4,5-Trimethoxyphenylacetonitrile can be achieved through various routes.

The most historically significant and well-documented method starts from 3,4,5-

trimethoxybenzyl chloride. An alternative reported method involves the condensation of 3,4,5-

trimethoxybenzaldehyde with hippuric acid.

Synthesis from 3,4,5-Trimethoxybenzyl Chloride
This protocol is adapted from the 1951 synthesis of mescaline by Tsao.[1] The overall workflow

involves the conversion of a benzyl chloride to the corresponding nitrile via nucleophilic

substitution with a cyanide salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1346109?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230733_en.htm
https://www.fishersci.ca/shop/products/3-4-5-trimethoxyphenylacetonitrile-97-thermo-scientific/p-7027469
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://www.fishersci.ca/shop/products/3-4-5-trimethoxyphenylacetonitrile-97-thermo-scientific/p-7027469
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://www.fishersci.ca/shop/products/3-4-5-trimethoxyphenylacetonitrile-97-thermo-scientific/p-7027469
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230733_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230733_en.htm
https://www.fishersci.ca/shop/products/3-4-5-trimethoxyphenylacetonitrile-97-thermo-scientific/p-7027469
https://m.chemicalbook.com/ProductChemicalPropertiesCB2230733_en.htm
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/80959--345-trimethoxyphenylacetonitrile.html
https://www.benchchem.com/product/b1346109?utm_src=pdf-body
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/mescaline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,4,5-Trimethoxybenzyl
Chloride

Reaction at 90°C

Potassium Cyanide (KCN)
in Methanol/Water

3,4,5-Trimethoxyphenylacetonitrile

Precursor Synthesis Workflow

3,4,5-Trimethoxybenzyl
Alcohol

Reaction

Thionyl Chloride (SOCl₂)
in Chloroform

3,4,5-Trimethoxybenzyl
Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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